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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium zirconium
lactate as a crosslinking agent and adhesion promoter in water-based coating formulations.

Detailed experimental protocols are included to enable researchers to evaluate its efficacy and

performance-enhancing capabilities.

Introduction
Sodium zirconium lactate is a water-based, low-toxicity, and VOC-free additive that

significantly enhances the performance of water-based coatings.[1][2] It functions primarily as a

crosslinker for polymers containing hydroxyl (-OH) and carboxyl (-COOH) groups, such as

acrylics, and as an adhesion promoter for various substrates.[3][4] Its incorporation into

formulations can lead to notable improvements in adhesion, hardness, and resistance to water

and chemicals.[5]

Physicochemical Properties
Sodium zirconium lactate is typically supplied as a colorless to pale yellow aqueous solution.

Key properties are summarized in the table below.
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Property Value Reference

Appearance Colorless to pale yellow liquid [3][5]

pH Stable at near-neutral pH [1][3]

Solubility in Water Fully miscible [3]

VOC Content None [2][3]

Primary Chemistry Aqueous zirconium chelate [3]

Zirconium Content (%) Typically around 5.4% [3]

Mechanism of Action
Crosslinking
Sodium zirconium lactate acts as a crosslinker by reacting with functional groups present in

the binder of water-based coatings, such as acrylic or polyurethane dispersions. The zirconium

atom forms strong coordinate bonds with hydroxyl and carboxyl groups on adjacent polymer

chains. As the coating cures and water evaporates, these crosslinks form a durable three-

dimensional network, enhancing the mechanical strength and resistance properties of the film.

[4]
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Start: Coating Formulation

Prepare Pigment Grind
(Water, Dispersant, Defoamer, TiO2)

Letdown
(Add Acrylic Emulsion, Coalescent,

Rheology Modifier)

Adjust pH
(7.5 - 8.5)

Post-add Sodium Zirconium Lactate

Equilibrate for 24h

Apply Coating to Substrates

Cure Coating

Perform Performance Tests
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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